Cas no 765-69-5 (2-Methylcyclopentane-1,3-dione)

2-Methylcyclopentane-1,3-dione Properties

Names and Identifiers

• 2-Methylcyclopentane-1,3-dione
• 2-Methyl-1,3-cyclopentanedione
• 2-Methyl-1,3-cyclope
• 2-Methyl-1.3-cyclopentanedione
• Methylcycle-D
• 2-methyl-1,3-cyclopentadione
• 2-methyl-1,3-cyclo-pentanedione
• 2-methyl-cyclopentan-1,3-dione
• 2-Methyl-cyclopentan-1-carbonsaeure-chlorid
• 2-methyl-cyclopentane-1,3-dione
• 2-methylcyclopentanecarbonyl chloride
• Cyclopentanecarbonylchloride,2-methyl
• 1,3-Cyclopentanedione, 2-methyl-
• C9LG5VP01C
• HXZILEQYFQYQCE-UHFFFAOYSA-N
• NSC54458
• PubChem2206
• ghl.PD_Mitscher_leg0.841
• KSC495K7L
• 2-methyl-1,3-cyclopentandione
• 2-Methyl-1,3-dio
• 2-Methyl cyclopentane-1,3-dione
• EN300-21600
• SCHEMBL661313
• W-104357
• BDBM22768
• NSC 54458
• SY015623
• Z104503660
• PD158301
• PS-3179
• A838747
• HY-W012944
• M0901
• EINECS 212-153-2
• 765-69-5
• NS00009505
• UNII-C9LG5VP01C
• EC 212-153-2
• AM20100124
• NSC-54458
• AKOS000370047
• MFCD00001406
• FT-0613037
• 2-Methyl-1,3-cyclopentanedione, 99%
• P10004
• DTXSID30227309
• CS-W013660
• CHEMBL363186
• Q27896539
• AC-907/25014141
• STK499478
• DB-021316
• DTXCID80149800
• +Expand

• MDL： MFCD00001406
• InChIKey： HXZILEQYFQYQCE-UHFFFAOYSA-N
• Inchi： 1S/C6H8O2/c1-4-5(7)2-3-6(4)8/h4H,2-3H2,1H3
• SMILES： O=C1C([H])([H])C([H])([H])C(C1([H])C([H])([H])[H])=O
• BRN： 1237255

Computed Properties

• Exact Mass: 112.05200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 112.05243
• Heavy Atom Count: 8
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 0.55450
• PSA: 34.14000
• Refractive Index: 1.4550 (estimate)
• Boiling Point: 218°C at 760 mmHg
• Melting Point: 210.0 to 217.0 deg-C
• Flash Point: 84.4℃
• Solubility: Solubility in hot Methanol (almost transparency).
• Color/Form: Crystallization.
• Solubility: Insoluble in water.
• Density: 1.0795 (rough estimate)

2-Methylcyclopentane-1,3-dione Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

2-Methylcyclopentane-1,3-dione Customs Data

• HS CODE：29142900
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%